Cas no 6936-60-3 ( )
structure
Product Name:
CAS No:6936-60-3
MF:C13H12N4O4S
MW:320.323781013489
CID:973542
PubChem ID:9561137
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-amino-N-[(E)-(2-nitrophenyl)methylideneamino]benzenesulfonamide
- NSC22624
- 6936-60-3
- NSC-22624
- MLS002638888
- CHEMBL1958242
- BDBM50484818
- DTXSID50430010
-
-
- Inchi: 1S/C13H12N4O4S/c14-11-5-7-12(8-6-11)22(20,21)16-15-9-10-3-1-2-4-13(10)17(18)19/h1-9,16H,14H2/b15-9+
- InChI Key: WTLVWGZISQYGAK-OQLLNIDSSA-N
- SMILES: S(C1C=CC(=CC=1)N)(N/N=C/C1C=CC=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 320.05806
- Monoisotopic Mass: 320.05792605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 127.69
Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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